Cas no 90389-28-9 (3,5-Difluorobenzylamine hydrochloride)

• Product Name: 3,5-Difluorobenzylamine hydrochloride
• CAS No: 90389-28-9
• MF: C₇H₈ClF₂N
• MW: 179.594927787781
• MDL: MFCD13185553
• CID: 4790881
• Update Time: 2025-04-23

3,5-Difluorobenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-difluorobenzylamine hydrochloride
• (3,5-DIFLUOROPHENYL)METHANAMINE HYDROCHLORIDE
• 3,5-Difluorobenzylamine hydrochloride

• MDL： MFCD13185553
• Inchi： 1S/C7H7F2N.ClH/c8-6-1-5(4-10)2-7(9)3-6;/h1-3H,4,10H2;1H
• InChI Key： GTBJBZYIZJJTRV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)CN)F

Computed Properties

• Exact Mass: 143.055
• Monoisotopic Mass: 143.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless to yellow transparent liquid
• Density: 1.21
• Boiling Point: 184℃
• Flash Point: 165?
• Refractive Index: 1.491
• PSA: 26.02000
• LogP: 2.92580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3,5-Difluorobenzylamine hydrochloride

3,5-Difluorobenzylamine Hydrochloride (CAS No. 90389-28-9): Properties, Applications, and Market Insights

3,5-Difluorobenzylamine hydrochloride (CAS No. 90389-28-9) is a fluorinated organic compound widely used in pharmaceutical and agrochemical research. This white to off-white crystalline powder is known for its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for fluorinated compounds in drug discovery, 3,5-difluorobenzylamine HCl has gained significant attention in recent years.

The molecular formula of 3,5-difluorobenzylamine hydrochloride is C₇H₇F₂N·HCl, with a molecular weight of 179.59 g/mol. Its fluorinated benzylamine structure contributes to enhanced lipophilicity and metabolic stability, which are crucial factors in medicinal chemistry. Researchers often utilize this compound as a building block for developing new pharmaceutical candidates, particularly in the areas of CNS drugs and antimicrobial agents.

In pharmaceutical applications, 3,5-difluorobenzylamine HCl serves as a key intermediate for the synthesis of various drug candidates. Its fluorine atoms at the 3 and 5 positions of the benzene ring significantly influence the electronic properties and binding affinity of resulting compounds. This characteristic makes it particularly valuable in the development of kinase inhibitors and GPCR-targeting drugs, which are currently hot topics in drug discovery research.

The compound's stability and solubility profile make it suitable for various organic synthesis applications. It typically shows good solubility in polar solvents like water, methanol, and ethanol, while being less soluble in non-polar solvents. This property facilitates its use in diverse chemical reactions, including amide couplings, reductive aminations, and nucleophilic substitutions.

Recent trends in green chemistry have led to increased interest in developing more sustainable synthesis routes for 3,5-difluorobenzylamine hydrochloride. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact while maintaining high yields. These developments align with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

Quality control of 3,5-difluorobenzylamine HCl typically involves HPLC analysis, with purity standards often exceeding 98%. The compound's stability under various storage conditions makes it a reliable reagent for long-term research projects. Proper storage in a cool, dry place away from light ensures maintenance of its chemical integrity over extended periods.

Market analysis shows steady growth in demand for fluorinated pharmaceutical intermediates, with 3,5-difluorobenzylamine hydrochloride being no exception. The compound's versatility in drug design and its ability to improve pharmacokinetic properties of lead compounds contribute to its increasing popularity. Suppliers are expanding their production capacities to meet the growing needs of contract research organizations and pharmaceutical companies worldwide.

In analytical applications, 3,5-difluorobenzylamine HCl serves as a reference standard and derivatization agent. Its well-characterized properties make it useful in method development and validation processes. The compound's consistent performance in various analytical techniques supports its role in quality assurance programs within research laboratories.

Safety considerations for handling 3,5-difluorobenzylamine hydrochloride include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be handled in well-ventilated areas, following good laboratory practices to ensure researcher safety.

Future research directions for 3,5-difluorobenzylamine HCl include exploring its potential in novel drug delivery systems and as a scaffold for combinatorial chemistry. The compound's structural features offer opportunities for creating diverse molecular libraries, particularly in fragment-based drug discovery approaches. These applications position 3,5-difluorobenzylamine hydrochloride as a valuable tool in modern medicinal chemistry research.

The synthesis of 3,5-difluorobenzylamine hydrochloride typically involves fluorination of appropriate benzyl precursors followed by amination and salt formation. Process optimization continues to be an active area of research, with focus on improving yields and reducing byproducts. These advancements contribute to more cost-effective production of this important chemical intermediate.

In conclusion, 3,5-difluorobenzylamine hydrochloride (CAS No. 90389-28-9) represents a versatile and valuable compound in pharmaceutical research and development. Its unique properties and wide range of applications ensure its continued importance in the field of drug discovery and organic synthesis. As research into fluorinated compounds expands, the demand for high-quality 3,5-difluorobenzylamine HCl is expected to grow correspondingly.